Rasagiline

Specification

• Description: Rasagiline is an indane that consists of 1-aminoindane bearing an N-propargyl substituent. A selective, irreversible monoamine oxidase-B inhibitor. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor and a neuroprotective agent. It is a secondary amine, a member of indanes and a terminal acetylenic compound.; Rasagiline is an irreversible inhibitor of monoamine oxidase and is used as a monotherapy in early Parkinson's disease or as an adjunct therapy in more advanced cases.; Rasagiline is a Monoamine Oxidase Inhibitor. The mechanism of action of rasagiline is as a Monoamine Oxidase Inhibitor.; Rasagiline is an inhibitor of monamine oxidase used as adjunctive therapy in combination with levodopa and carbidopa in the management of Parkinson’s disease. Rasagiline has been associated with a low rate of serum enzyme elevations during treatment, but has not been linked to instances of clinically apparent acute liver injury.
• CAS No.: 136236-51-6
• Molecular Formula: C12H13N
• Molecular Weight: 171.24 g/mol
• IUPAC Name: (1R)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
• Standard InChI: InChI=1S/C12H13N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2/t12-/m1/s1
• Standard InChI Key: RUOKEQAAGRXIBM-GFCCVEGCSA-N
• Isomeric SMILES: C#CCN[C@@H]1CCC2=CC=CC=C12
• SMILES: C#CCNC1CCC2=CC=CC=C12
• Canonical SMILES: C#CCNC1CCC2=CC=CC=C12
• Appearance: Solid powder